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Compound of Interest

Compound Name: m-Phenylenediacetic acid

Cat. No.: B1677531 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
m-Phenylenediacetic acid (m-PDA), with the chemical formula C₁₀H₁₀O₄, is a dicarboxylic

acid featuring a benzene ring substituted at the meta position with two acetic acid groups.[1][2]

Its structural isomers, ortho- and para-phenylenediacetic acid, exhibit different physical and

chemical properties, making robust analytical characterization crucial for quality control,

reaction monitoring, and regulatory compliance. In the pharmaceutical and material science

sectors, the purity, stability, and structural integrity of such molecules are paramount. This

application note provides a comprehensive guide to the essential analytical techniques for the

thorough characterization of m-Phenylenediacetic acid.

This document moves beyond a simple listing of methods to offer a detailed exploration of the

principles behind each technique, step-by-step protocols, and insights into data interpretation.

The aim is to equip researchers with the knowledge to select appropriate analytical strategies

and confidently assess the quality of m-Phenylenediacetic acid.

Physicochemical Properties of m-Phenylenediacetic
Acid
A foundational understanding of the physicochemical properties of m-Phenylenediacetic acid
is essential for method development and data interpretation.
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Property Value Source

Molecular Formula C₁₀H₁₀O₄ PubChem[1]

Molecular Weight 194.18 g/mol PubChem[1]

Appearance White to light yellow solid SpectraBase[3]

IUPAC Name

2-[3-

(carboxymethyl)phenyl]acetic

acid

PubChem[1]

CAS Number 19806-17-8 PubChem[1]

Chromatographic Techniques for Purity and
Quantification
Chromatographic methods are indispensable for separating m-Phenylenediacetic acid from

its isomers, impurities, and starting materials.

High-Performance Liquid Chromatography (HPLC)
HPLC is a cornerstone technique for assessing the purity of non-volatile and thermally labile

compounds like m-Phenylenediacetic acid. Reversed-phase HPLC (RP-HPLC) is particularly

well-suited for this purpose.

Principle of the Technique: RP-HPLC separates compounds based on their hydrophobicity. A

non-polar stationary phase (e.g., C18) is used with a polar mobile phase. More hydrophobic

compounds interact more strongly with the stationary phase and thus have longer retention

times. The acidic nature of m-PDA allows for manipulation of its retention behavior through pH

adjustments of the mobile phase.

Experimental Workflow for HPLC Analysis
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Sample & Mobile Phase Preparation HPLC System Data Analysis

Standard & Sample Weighing Dissolution in Diluent
(e.g., Acetonitrile/Water) Injection of Sample

Mobile Phase Preparation
(e.g., Buffered Acetonitrile/Water) Degassing of Mobile Phase

Isocratic/Gradient Elution
on C18 Column

UV Detection
(e.g., 254 nm) Chromatogram Generation Peak Integration & Purity Calculation Quantification via

Calibration Curve

¹H NMR ¹³C NMR

Chemical Shift (δ)
- Aromatic protons (7-8 ppm)

- Methylene protons (~3.6 ppm)
- Carboxylic acid protons (>12 ppm)

Integration
- Ratio of protons in different environments

Splitting Pattern
- Spin-spin coupling between

  neighboring protons

Chemical Shift (δ)
- Carboxylic carbons (~170-180 ppm)

- Aromatic carbons (120-140 ppm)
- Methylene carbons (~40 ppm)

Number of Signals
- Indicates number of unique

  carbon environments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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